Cas no 7494-93-1 ( )

• Product Name: &nbsp
• CAS No: 7494-93-1
• MF: C₆H₅N₃O₅S
• MW: 231.185999631882
• CID: 980612
• PubChem ID: 135431126
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6,7-dioxo-2,3-dihydro-1H-benzotriazole-4-sulfonic acid
• 6,7-Dihydroxy-1H-benzotriazol-4-sulfonsaeure
• 6,7-dihydroxy-1H-benzotriazole-4-sulfonic acid
• AC1L7Z08
• NSC400224
• NSC-400224
• 7494-93-1
• DTXSID80322015
• DS-005827
•  

• Inchi： 1S/C6H5N3O5S/c10-2-1-3(15(12,13)14)4-5(6(2)11)8-9-7-4/h1,10-11H,(H,7,8,9)(H,12,13,14)
• InChI Key： NGTZEVNSNAGUEQ-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C(C2C1=NNN=2)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 230.99505
• Monoisotopic Mass: 230.99499144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 124.6
• LogP: 0.69660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles